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Compound of Interest

Compound Name: Mercuric iodide

Cat. No.: B147996

Application Notes and Protocols for Mercuric lodide
(Hgl2)

For Researchers, Scientists, and Drug Development Professionals
Introduction

Mercuric iodide (Hgl2), also known as mercury (ll) iodide, is a highly toxic, dense, scarlet-red
solid. It is a key component in various chemical syntheses and analytical reagents, most
notably in the preparation of Nessler's reagent for the detection of ammonia.[1][2] Due to its
extreme toxicity and potential for environmental harm, strict adherence to proper handling and
storage procedures is paramount in a laboratory setting.[3][4] These application notes provide
detailed protocols for the safe handling, storage, and disposal of mercuric iodide, as well as
an example of its use in a common laboratory procedure.

Quantitative Data

The following tables summarize the key physical, chemical, and toxicological properties of
mercuric iodide.

Table 1: Physical and Chemical Properties
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Property Value
CAS Number 7774-29-0
Molecular Formula Hgl2

Molecular Weight 454.40 g/mol [5]

Appearance Scarlet-red powder/crystals[5]
Odor Odorless|[5]

Melting Point 259 °C (498 °F)[5]

Boiling Point ~354 °C (~669 °F) (sublimes)[5]

Solubility in Water

6 mg/100 g at 25 °C (77 °F)[5]

Specific Gravity

6.36 @ 25°C/4°C[5]

Vapor Density

16.0 (Air = 1)[5]

Table 2: Toxicological Data and Exposure Limits

Parameter

Value

Oral LD50 (rat)

18 mg/kg[3][5]

OSHA PEL (TWA)

0.1 mg/m3 (as HQ)[3]

ACGIH TLV (TWA)

0.025 mg/m3 (as HQ)[3]

NIOSH IDLH

10 mg/m3 (as HQ)[3]

Hazard Identification and Safety Precautions

Mercuric iodide is classified as acutely toxic and may be fatal if swallowed, inhaled, or in

contact with skin.[3][4] It may also cause damage to organs through prolonged or repeated

exposure and is very toxic to aquatic life with long-lasting effects.[3][4]

Personal Protective Equipment (PPE):
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Hand Protection: Wear double-layered nitrile or neoprene gloves. Always inspect gloves for
integrity before use and use proper glove removal technique to avoid skin contact.[4][6]

Eye Protection: ANSI-approved, properly fitting safety glasses or chemical splash goggles
are mandatory. A face shield is highly recommended.[6]

Skin and Body Protection: A full-length lab coat, long pants, and closed-toe shoes are
required. Ensure there is no exposed skin between the shoe and ankle.[6]

Respiratory Protection: All work with mercuric iodide powder must be conducted in a
certified chemical fume hood.[6] If there is a risk of inhalation, a NIOSH-certified respirator
should be worn.[6]

Experimental Protocols
General Handling Procedures

Preparation: Before handling mercuric iodide, ensure that the work area is clean and
uncluttered. Designate a specific area for its use.[6] An emergency eyewash station and
safety shower must be readily accessible.[3]

Weighing: Conduct all weighing operations within a chemical fume hood to prevent the
dispersion of dust.[7] Use a dedicated set of spatulas and weighing boats.

Transferring: When transferring the powder, do so carefully to minimize dust generation.

Cleaning: After handling, thoroughly wash hands and any exposed skin with soap and water.
[4] Decontaminate all surfaces and equipment used.

Preparation of Nessler's Reagent

Nessler's reagent is a solution of potassium tetraiodomercurate(ll) (Kz[Hgl4]) in a potassium

hydroxide solution, used for the qualitative detection of ammonia.

Materials:

Mercuric iodide (Hgl2)

Potassium iodide (KI)
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Distilled water

Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)

Glass-stoppered flask

Volumetric flasks

Procedure:

Dissolving the lodides: In a glass-stoppered flask, dissolve 10.0 g of mercuric iodide in 100
mL of a 10% potassium iodide solution. The solution should be complete or nearly complete.

[1]

Preparing the Alkaline Solution: In a separate beaker, dissolve 50 g of potassium hydroxide
in 50 mL of distilled water. Caution: This is a highly exothermic reaction and the solution will
become very hot. Handle with care.

Combining the Solutions: Allow the potassium hydroxide solution to cool to room
temperature. Slowly and with constant stirring, add the cooled alkaline solution to the
mercuric iodide-potassium iodide solution.

Final Dilution: Dilute the combined solution to 1 liter with distilled water.

Storage: Store the prepared Nessler's reagent in a tightly sealed, amber glass bottle, away
from light.

Storage and Disposal

Storage:

o Store mercuric iodide in a cool, dry, and well-ventilated area.[4][6]

o Keep the container tightly closed and protected from light.[3][8]

o Store in a designated area for highly toxic chemicals, away from incompatible substances.[6]
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e Incompatible Materials: Bromides, chlorides, ammonia, alkalis, cyanides, copper and lead
salts, iodoform, and hydrogen peroxide.[5][6]

Disposal:

All mercuric iodide waste, including contaminated materials, must be disposed of as
hazardous waste.[6]

Do not dispose of mercuric iodide down the drain or in regular trash.[6]
Collect waste in a clearly labeled, sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's environmental health and safety department for specific disposal procedures.[6]

Emergency Procedures

Spills:

Evacuate the area and restrict access.

Do not attempt to clean up a spill unless you are trained to do so.[6]

Contact your institution's emergency response team or environmental health and safety
department immediately.[6]

If trained, cover the spill with an absorbent material like dry earth or sand to prevent
spreading. Do not use water.[6]

Carefully collect the spilled material and place it in a sealed container for disposal.
Exposure:

¢ Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.[9]

o Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with
copious amounts of water for at least 15 minutes. Seek immediate medical attention.[9]
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+ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.[9]

¢ Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[4]
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Caption: Workflow for the safe handling of mercuric iodide.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://cameochemicals.noaa.gov/chris/MID.pdf
https://www.cdhfinechemical.com/images/product/msds/44_1290935381_MecuriclodideRed-CASNO-7774-29-0-MSDS.pdf
https://www.benchchem.com/product/b147996?utm_src=pdf-body-img
https://www.benchchem.com/product/b147996?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Mercuric lodide Container

Store in a Cool, Dry,
Well-Ventilated Area

Keep Container
Tightly Closed

Protect from Light

Designated Storage for
Highly Toxic Chemicals

Separate from Incompatible
Materials (e.g., Alkalis, Ammonia)

Exposure Occurs

Spill R‘ksponse

Exposure Response

/
Evacuate Area

Eye Contact: Ingestion:
- Flush with Water - Rinse Mouth (if conscious)

4

Restrict Access

Inhalation: Skin Contact:
_ Move to Fresh Air - Remove Contaminated Clothing
wfr

Seek Immediate
Medical Attention

C
A4

Notify Emergency Response
Y

Trained Personnel Cleanup:
- Cover with Absorbent
- Collect in Sealed Container

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

7/9 Tech Support


https://www.benchchem.com/product/b147996?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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